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Cat. No.: B1222587 Get Quote

Technical Support Center: Praseodymium Metal
Welcome to the Technical Support Center for Praseodymium Metal. This resource is designed

for researchers, scientists, and drug development professionals to provide guidance on the

proper storage and handling of praseodymium metal to prevent oxidation.

Frequently Asked Questions (FAQs)
Q1: What is praseodymium and why is it prone to oxidation?

Praseodymium (Pr) is a soft, silvery, malleable, and ductile rare-earth metal belonging to the

lanthanide series.[1][2] It is chemically reactive and, when exposed to air, slowly develops a

green oxide coating that flakes off, exposing fresh metal to further oxidation.[1][3][4][5] A

centimeter-sized sample of praseodymium can corrode completely in about a year when

exposed to air.[1] This reactivity is due to its electropositive nature. The oxidation process is

accelerated in the presence of moisture and at elevated temperatures.[3][6][7]

Q2: What are the primary methods for storing praseodymium metal to prevent oxidation?

To prevent oxidation, praseodymium metal should be stored in an oxygen-free environment.

The most common and effective methods are:

Under an Inert Atmosphere: Storing the metal in a sealed container filled with an inert gas

such as argon or nitrogen is a highly effective method.[5]
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Under Mineral Oil: Submerging the metal in a dry, oxygen-free mineral oil provides a

protective barrier against air and moisture.[4][8]

In a Vacuum: Storing the metal in a sealed container under a vacuum is also a viable option.

[9]

Q3: What are the visible signs of praseodymium oxidation?

The primary visual indicator of praseodymium oxidation is the formation of a greenish-yellow

or green oxide layer on its surface.[1][10] This oxide layer is known to spall, or flake off, which

is a key indicator of ongoing corrosion.[1][3]

Q4: Can I handle praseodymium metal in the open air for short periods?

While brief exposure to air is not instantaneously catastrophic, it is strongly discouraged.

Praseodymium begins to tarnish within hours of air exposure.[3] For any procedure that

requires handling, it is best practice to do so under an inert atmosphere, such as in a glovebox,

to maintain the metal's purity and prevent the formation of an oxide layer that could interfere

with experiments.

Q5: What is the difference between the green and black oxides of praseodymium?

When praseodymium oxidizes in air, it typically forms a green oxide layer.[1] However, upon

burning at 150 °C, it forms a mixed-valence oxide with the approximate formula Pr₆O₁₁, which

is black.[1][11]

Troubleshooting Guides
This section addresses specific issues that may arise during the storage and handling of

praseodymium metal.
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Problem Possible Cause(s) Solution(s)

The mineral oil has become

cloudy or discolored.

1. Introduction of moisture into

the oil.2. The oil has started to

degrade due to prolonged

exposure to air or light.3. The

praseodymium metal is

oxidizing, and fine oxide

particles are suspended in the

oil.

1. Ensure the storage

container is hermetically

sealed. If moisture

contamination is suspected,

the metal should be removed,

cleaned with a dry, inert

solvent (e.g., anhydrous

hexane) in a glovebox, and

placed in fresh, dry mineral

oil.2. Store the container in a

dark, cool place. If oil

degradation is suspected,

replace it with fresh, degassed

mineral oil.3. This indicates a

failure in the protective barrier.

The metal should be cleaned

as described above and stored

under fresh oil or moved to an

inert atmosphere storage

environment.

The praseodymium metal is

showing signs of oxidation

despite being stored in oil.

1. The mineral oil was not

properly dried or degassed

before use, containing

dissolved oxygen or

moisture.2. The storage

container is not airtight,

allowing for the slow diffusion

of air into the oil.[8]3. The

volume of oil is insufficient to

completely cover the metal.

1. Always use mineral oil that

has been dried over a

desiccant (e.g., molecular

sieves) and degassed by

bubbling with an inert gas or

through freeze-pump-thaw

cycles.2. Use containers with

high-quality seals, such as

those with PTFE-lined caps.

Regularly inspect the seal for

degradation.3. Ensure the

metal is fully submerged in the

oil with a significant headspace

of oil above the metal.
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Storage and Handling in an Inert Atmosphere (Glovebox)
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Problem Possible Cause(s) Solution(s)

The praseodymium metal is

oxidizing inside the glovebox.

1. The glovebox atmosphere is

compromised (high levels of

oxygen or moisture).2. The

inert gas supply is

contaminated.3. Solvents or

other reagents introduced into

the glovebox have released

oxygen or moisture.

1. Check the glovebox's

oxygen and moisture sensors.

If levels are high, perform a

regeneration of the purifier

system. Conduct a leak test to

identify and fix any breaches in

the glovebox integrity.[12]2.

Verify the purity of the inert gas

cylinder. If in doubt, replace

the cylinder.3. Ensure all

solvents and reagents are

thoroughly dried and degassed

before being brought into the

glovebox.

The glovebox's oxygen or

moisture levels are rising

steadily.

1. There is a leak in the

glovebox seals, gloves, or

feedthroughs.[12]2. The

purifier is saturated and needs

regeneration.3. The inert gas

consumption is higher than

normal, indicating a significant

leak.[13]

1. Perform a leak test. Visually

inspect gloves for tears and O-

rings for cracks. Use a leak

detection solution or a helium

leak detector for more

thorough checking.[12]2.

Follow the manufacturer's

instructions to regenerate the

glovebox purifier.3. Isolate

different parts of the gas line to

pinpoint the leak. Check all

connections and tubing for

damage.

Difficulty maintaining a positive

pressure in the glovebox.

A significant leak is present in

the glovebox system.

Immediately identify and repair

the leak. Check the main

chamber, antechambers, and

all connections. Ensure the

inert gas supply is adequate

and the regulator is functioning

correctly.
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Data on Praseodymium Oxidation
Obtaining precise, quantitative data for the oxidation rate of praseodymium metal under

varying humidity and at ambient temperature is challenging as the rate is highly dependent on

surface condition, purity, and exact atmospheric composition. However, based on available

information, a qualitative summary is provided below.

Condition Relative Oxidation Rate Observations

Dry Air (<10% Relative

Humidity)
Slow

A thin, passivating oxide layer

may form slowly, but the bulk

metal remains intact for an

extended period.

Ambient Air (~50% Relative

Humidity)
Moderate

A visible green oxide layer

forms over days to weeks. A

centimeter-sized sample can

completely corrode in about a

year.[1] The oxide layer tends

to spall, exposing fresh metal.

[3]

Humid Air (>75% Relative

Humidity)
Rapid

Oxidation is significantly

accelerated. The formation of

the green, spalling oxide is

more pronounced.[7]

Elevated Temperature (e.g.,

150 °C) in Air
Very Rapid

The metal will readily burn to

form praseodymium(III,IV)

oxide (Pr₆O₁₁).[1][11]

Experimental Protocols
Protocol 1: Storage of Praseodymium Metal under
Mineral Oil
Objective: To safely store praseodymium metal for an extended period, preventing oxidation.

Materials:
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Praseodymium metal

High-purity, acid-free mineral oil

Anhydrous hexane (or other suitable inert solvent)

Airtight glass container (e.g., a vial with a PTFE-lined cap)

Glovebox with an inert atmosphere (<1 ppm O₂, <1 ppm H₂O)

Beakers and forceps

Procedure:

Prepare the Mineral Oil:

Dry the mineral oil over activated molecular sieves for at least 24 hours.

Degas the mineral oil by bubbling argon or nitrogen through it for at least one hour, or by

using three freeze-pump-thaw cycles.

Prepare the Storage Container:

Thoroughly clean and dry the glass container.

Transfer the container and cap into a glovebox.

Prepare the Praseodymium Metal:

Inside the glovebox, if the metal has any visible surface oxidation, it can be carefully

scraped off with a clean scalpel to expose a fresh surface.

Place the metal in a beaker and rinse it with anhydrous hexane to remove any surface

contaminants. Allow the hexane to fully evaporate.

Store the Metal:

Using clean forceps, place the praseodymium metal into the prepared glass container.
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Pour the degassed mineral oil into the container, ensuring the metal is completely

submerged.

Securely fasten the cap and seal the container with Parafilm for extra protection.

Store the container in a cool, dark place.

Protocol 2: Handling Praseodymium Metal in a Glovebox
Objective: To safely handle praseodymium metal for experimental use without exposure to air.

Materials:

Praseodymium metal

Glovebox with an inert atmosphere (<1 ppm O₂, <1 ppm H₂O)

All necessary experimental equipment (spatulas, weigh boats, reaction vessels, etc.)

Procedure:

Prepare the Glovebox:

Ensure the glovebox is operating under a stable inert atmosphere with low oxygen and

moisture levels.

Bring all necessary, dry, and clean equipment into the glovebox via the antechamber.

Cycle the antechamber at least three times (evacuate and backfill with inert gas) to

remove any atmospheric contaminants.

Transfer Praseodymium into the Glovebox:

If the praseodymium is stored under oil, bring the sealed container into the glovebox

through the antechamber.

Once inside, open the container, remove the metal with forceps, and rinse off the mineral

oil with an anhydrous inert solvent like hexane. Let the solvent evaporate completely.

If stored under an inert atmosphere, simply bring the sealed container into the glovebox.
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Handling the Metal:

Perform all manipulations (weighing, cutting, adding to a reaction) within the glovebox.

Use clean tools to avoid cross-contamination.

Removing Samples from the Glovebox:

Place the final product or reaction vessel in a sealable container.

Seal the container before transferring it out of the glovebox through the antechamber.

Visualizations

Praseodymium Metal (Silvery)

Green Oxide Layer (Pr₂O₃/Pr₆O₁₁) Exposure to Air (O₂) & Moisture (H₂O)

Further Oxidation

Spalling of OxideExposes fresh metal

Click to download full resolution via product page

Caption: Oxidation pathway of praseodymium metal in air.
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Choosing a Storage Method for Pr Metal

Storage Duration?

Long-Term (> 1 month)

Yes

Short-Term (< 1 month)

No

Frequent Handling?

Store under Mineral Oil

No

Store in Glovebox

Yes

Store under Inert Gas (Argon)

Click to download full resolution via product page

Caption: Decision tree for selecting a suitable storage method.
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Start: Prepare for Handling Pr

Check Glovebox Atmosphere
(<1 ppm O₂, <1 ppm H₂O)

Transfer Materials into Glovebox via Antechamber
(3x Evacuate/Refill Cycles)

Perform Manipulations with Pr Metal

Seal Final Product/Sample in Airtight Container

Transfer Sealed Container out via Antechamber

End

Click to download full resolution via product page

Caption: Experimental workflow for handling praseodymium in a glovebox.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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